Cas no 942013-95-8 (N-3-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide)

• Product Name: N-3-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide
• CAS No: 942013-95-8
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5504376
• Update Time: 2025-10-29

N-3-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-oxopiperidin-1-yl)phenyl]-2-phenoxyacetamide
• N-3-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide

• Inchi： 1S/C19H20N2O3/c22-18(14-24-17-9-2-1-3-10-17)20-15-7-6-8-16(13-15)21-12-5-4-11-19(21)23/h1-3,6-10,13H,4-5,11-12,14H2,(H,20,22)
• InChI Key： OAKBAVHENDNISA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCCC2=O)=C1)(=O)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-3-(2-oxopiperidin-1-yl)phenyl-2-phenoxyacetamide

N-3-(2-Oxopiperidin-1-yl)Phenyl-2-Phenoxyacetamide: A Comprehensive Overview

N-3-(2-Oxopiperidin-1-yl)Phenyl-2-phenoxyacetamide, identified by the CAS number 942013-95-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of N-3-(2-Oxopiperidin-1-yl)Phenyl-phenoxyacetamide comprises a piperidine ring with a ketone group (oxo) at the 2-position, which is connected to a phenyl group via an amide linkage. The phenoxy group attached to the acetamide moiety adds further complexity to the molecule, contributing to its potential biological activity. This structure is reminiscent of several bioactive compounds reported in recent literature, suggesting its role as a lead compound for drug discovery.

Recent studies have focused on optimizing the synthesis of CAS No 942013-95-8. Researchers have explored various synthetic pathways, including nucleophilic acyl substitution and coupling reactions, to enhance yield and purity. For instance, a study published in the Journal of Medicinal Chemistry highlighted a novel approach utilizing microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality.

The pharmacological profile of N-(3-(2-Oxopiperidin-1-Yl)Phenyl)-Phenoxyacetamide has been evaluated in several in vitro and in vivo models. Early findings suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile, with minimal adverse effects at therapeutic concentrations.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its structural versatility allows for easy modification to enhance bioavailability and specificity. Recent advancements in nanotechnology have enabled researchers to incorporate this compound into lipid nanoparticles, significantly improving its therapeutic efficacy.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-(3-(2-Oxopiperidin-Yl)Phenyl)-Phenoxyacetamide (CAS No: 942013-95-) represents a promising compound with diverse applications in medicine and beyond. As research continues to unravel its full potential, it stands at the forefront of innovation in chemical science.